Cas no 2172078-04-3 (1-(1-amino-4,4-dimethylcyclohexyl)-4-methylcyclohexan-1-ol)

• Product name: 1-(1-amino-4,4-dimethylcyclohexyl)-4-methylcyclohexan-1-ol
• CAS No: 2172078-04-3
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6399317
• PubChem ID: 165735388

1-(1-amino-4,4-dimethylcyclohexyl)-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-4,4-dimethylcyclohexyl)-4-methylcyclohexan-1-ol
• 2172078-04-3
• EN300-1646027

• Inchi： 1S/C15H29NO/c1-12-4-6-15(17,7-5-12)14(16)10-8-13(2,3)9-11-14/h12,17H,4-11,16H2,1-3H3
• InChI Key： AQHLUNQFTZHPPA-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(CCC(C)(C)CC1)N

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 2.8

Additional information on 1-(1-amino-4,4-dimethylcyclohexyl)-4-methylcyclohexan-1-ol

Comprehensive Analysis of 1-(1-amino-4,4-dimethylcyclohexyl)-4-methylcyclohexan-1-ol (CAS No. 2172078-04-3): Properties, Applications, and Research Insights

The compound 1-(1-amino-4,4-dimethylcyclohexyl)-4-methylcyclohexan-1-ol (CAS No. 2172078-04-3) is a structurally unique cyclohexane derivative that has garnered significant attention in pharmaceutical and materials science research. With its dual cyclohexyl rings and functional groups including an amino and hydroxyl moiety, this molecule exhibits intriguing stereochemical properties and potential bioactivity. Researchers are particularly interested in its conformational stability and hydrogen-bonding capacity, which make it valuable for drug discovery and specialty chemical applications.

Recent studies highlight the growing demand for cyclohexane-based building blocks in medicinal chemistry, where 1-(1-amino-4,4-dimethylcyclohexyl)-4-methylcyclohexan-1-ol serves as a versatile intermediate. Its sterically hindered structure contributes to enhanced metabolic stability in potential drug candidates—a property highly sought after in the development of long-acting therapeutics. The compound's CAS No. 2172078-04-3 frequently appears in patent literature related to CNS-targeting molecules and GPCR modulators, reflecting its relevance in addressing neurological disorders.

From a synthetic chemistry perspective, the 4,4-dimethylcyclohexyl moiety in this compound offers exceptional ring strain modulation, making it valuable for catalysis research and polymer modification. Industry experts note its emerging applications in creating high-performance polymers with improved thermal stability—a critical requirement for electric vehicle components and advanced electronics. These applications align with current market trends toward sustainable materials and green chemistry initiatives.

The 1-(1-amino-4,4-dimethylcyclohexyl)-4-methylcyclohexan-1-ol structure demonstrates fascinating solvent-dependent conformational behavior, a subject of multiple computational chemistry studies. This property is particularly relevant for drug formulation scientists working on bioavailability enhancement strategies. The compound's amphiphilic character (due to its polar hydroxyl and amino groups combined with nonpolar cyclohexyl rings) makes it an interesting candidate for supramolecular chemistry applications and drug delivery systems.

Analytical characterization of CAS No. 2172078-04-3 reveals excellent chromatographic properties, facilitating its use as a chiral stationary phase modifier in HPLC. This application addresses the pharmaceutical industry's need for improved enantiomeric separation techniques—a hot topic in quality control circles. Furthermore, the compound's crystalline forms have been investigated for their potential in co-crystal engineering, an area gaining traction in intellectual property strategies for drug development.

Environmental and safety profiles of 1-(1-amino-4,4-dimethylcyclohexyl)-4-methylcyclohexan-1-ol show favorable characteristics compared to many aromatic analogs, supporting its selection in green chemistry initiatives. The compound's biodegradation potential and low ecotoxicity make it attractive for sustainable manufacturing processes—a key consideration for companies pursuing ESG (Environmental, Social, and Governance) compliance. These attributes contribute to its inclusion in several EPA-approved synthetic pathways.

Emerging research explores the compound's utility in metal-organic frameworks (MOFs) and coordination polymers, where its chelation capacity enables novel material designs. This connects to broader scientific interests in carbon capture technologies and hydrogen storage solutions—areas receiving substantial investment in the clean energy sector. The steric bulk provided by its 4,4-dimethylcyclohexyl groups creates unique pore structures in these materials.

Patent analysis indicates growing commercial interest in CAS No. 2172078-04-3, with applications spanning from flavor enhancers to electronic materials. Its low volatility and thermal stability make it particularly valuable for high-temperature applications, addressing industry needs in aerospace materials and next-generation batteries. The compound's structure-activity relationships continue to be explored through computational modeling and high-throughput screening approaches.

From a regulatory standpoint, 1-(1-amino-4,4-dimethylcyclohexyl)-4-methylcyclohexan-1-ol presents favorable characteristics for industrial scale-up, with straightforward synthetic routes that align with process chemistry principles. The availability of cost-effective starting materials and high-yield transformations in its synthesis contribute to its growing prominence in fine chemical production. These factors position it as a sustainable alternative to more complex or hazardous intermediates.

The scientific community continues to uncover new dimensions of this versatile compound through advanced techniques like cryo-EM and solid-state NMR. These studies provide unprecedented insights into its molecular interactions and phase behavior—knowledge critical for applications ranging from formulation science to nanomaterial design. As research progresses, CAS No. 2172078-04-3 maintains its status as a compound of significant interest across multiple disciplines.